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Compound of Interest

Compound Name: (R)-1-phenylethyl acetate

Cat. No.: B1147902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
(R)-1-phenylethyl acetate, a significant compound in various scientific and industrial
applications. This document outlines key quantitative data, details the experimental protocols
for their determination, and presents a logical workflow for these characterization processes.

Core Physical and Chemical Properties

(R)-1-phenylethyl acetate, also known as (R)-(+)-a-methylbenzyl acetate, is a chiral ester
recognized for its distinct floral and fruity aroma. Its physical characteristics are crucial for its
application in chemical synthesis, fragrance formulation, and as a chiral building block in
pharmaceutical development.

Data Summary

The physical properties of (R)-1-phenylethyl acetate are summarized in the table below.
These values represent a consensus from various literature sources and databases.
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Property Value Citations

Molecular Formula C10H1202 [1112][3]

Molecular Weight 164.20 g/mol (1121410516171
Colorless to pale yellow liquid

Appearance ] [2][41[8]
with a green-floral odor.

Density 1.028 g/mL at 25°C [1]
94-95°C at 12 mmHg; 211-

Boiling Point 212°C at atmospheric [1][2][4]
pressure.

Melting Point -60°C [1]8]

Refractive Index (n20/D) 1.492 - 1.497 [2]

Insoluble in water; soluble in

Solubility organic solvents and oils; [31[4][5][8]
miscible with ethanol.
50373-55-2 (for the R-

CAS Number enantiomer); 93-92-5 (for the [11[31[5]

racemate)

Experimental Protocols

The determination of the physical properties listed above requires precise and standardized

experimental procedures. The following sections detail the methodologies for measuring boiling

point, density, and refractive index.

Boiling Point Determination (Micro-Method)

The micro-boiling point determination is a suitable method when only a small amount of the

substance is available.

Apparatus:

e Small test tube
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube or aluminum block heater)[9][10]

Stirring mechanism (if using a block heater)

Procedure:

A few milliliters of (R)-1-phenylethyl acetate are placed into the small test tube.[11]

The capillary tube is placed into the test tube with its open end submerged in the liquid and
the sealed end upwards.[10]

The test tube is attached to a thermometer and immersed in a heating bath or placed in a
heating block.[11]

The apparatus is heated slowly. Initially, a stream of bubbles will emerge from the capillary
tube as the trapped air expands.[9]

Heating is continued until a rapid and continuous stream of bubbles is observed, indicating
the liquid's vapor has displaced the air. At this point, heating should be stopped.[9]

As the apparatus cools, the stream of bubbles will slow down and eventually stop. The
moment the liquid begins to be drawn up into the capillary tube, the vapor pressure inside
the tube equals the external atmospheric pressure.[9]

The temperature recorded at this exact moment is the boiling point of the liquid.[9]

Density Determination

The density of a liquid can be determined by measuring the mass of a precisely known volume.
[12]

Apparatus:

Electronic balance
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o Graduated cylinder or pycnometer (density bottle) for higher accuracy
e Thermometer

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is measured using an electronic
balance.[12][13]

» A specific volume of (R)-1-phenylethyl acetate is added to the container. The volume
should be read carefully from the bottom of the meniscus at eye level to avoid parallax error.
[12]

e The combined mass of the container and the liquid is measured.[12]

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
combined mass.[13]

e The density is then calculated using the formula: Density = Mass / Volume.[12]

o The temperature of the liquid should be recorded as density is temperature-dependent.[13]
For improved accuracy, the procedure should be repeated multiple times, and the average
value should be reported.[12]

Refractive Index Measurement

The refractive index is a fundamental property that can be measured using a refractometer or
an optical spectrometer.

Apparatus:

o Abbe refractometer or a spectrometer with a hollow prism
 Light source (e.g., sodium lamp)

o Temperature-controlled water bath

Procedure (using an Abbe Refractometer):
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e The refractometer is calibrated using a standard sample with a known refractive index, such
as distilled water.

o Afew drops of (R)-1-phenylethyl acetate are placed on the surface of the prism.

e The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(typically 20°C), often controlled by a circulating water bath.

e The light source is positioned to illuminate the prism.

o While looking through the eyepiece, the adjustment knob is turned until the boundary
between the light and dark regions is sharp and centered on the crosshairs.

The refractive index value is then read directly from the instrument's scale.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the sequential process for characterizing the physical
properties of a liquid sample like (R)-1-phenylethyl acetate.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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